P-m6Ade-dRibf-P.4NH4+

• Molecular Formula: C11H29N9O9P2
• Molecular Weight: 493.35 g/mol
• InChI: InChI=1S/C11H17N5O9P2.4H3N/c1-12-10-9-11(14-4-13-10)16(5-15-9)8-2-6(25-27(20,21)22)7(24-8)3-23-26(17,18)19;;;;/h4-8H,2-3H2,1H3,(H,12,13,14)(H2,17,18,19)(H2,20,21,22);4*1H3/t6-,7+,8+;;;;/m0..../s1
• InChIKey: FZCXGHOJEQJLBJ-ZKRIHRHSSA-N

P-m6Ade-dRibf-P.4NH4+ (N6-methyladenosine diphosphate tetraammonium salt) is a chemically defined nucleotide analog featuring a methylated adenine base (m6Ade) linked to a ribose sugar and a diphosphate moiety, supplied as a stable tetraammonium salt. This compound is structurally analogous to the naturally occurring N6-methyladenosine (m6A) modification, a prevalent epitranscriptomic mark in eukaryotic mRNA , and serves as a substrate or probe in enzymatic assays and RNA synthesis.

P-m6Ade-dRibf-P.4NH4+ (N6-Methyladenosine Diphosphate Ammonium Salt): A Defined Nucleotide Analog for Epitranscriptomic and Enzymatic Studies

P-m6Ade-dRibf-P.4NH4+ (N6-methyladenosine diphosphate tetraammonium salt) is a chemically defined nucleotide analog featuring a methylated adenine base (m6Ade) linked to a ribose sugar and a diphosphate moiety, supplied as a stable tetraammonium salt. This compound is structurally analogous to the naturally occurring N6-methyladenosine (m6A) modification, a prevalent epitranscriptomic mark in eukaryotic mRNA [1], and serves as a substrate or probe in enzymatic assays and RNA synthesis. The diphosphate form provides a distinct chemical handle for applications requiring controlled phosphorylation states, distinguishing it from monophosphate or triphosphate analogs. Its utility stems from the ability to incorporate the m6A modification into defined nucleic acid substrates, enabling precise mechanistic studies of m6A-dependent processes [2].

m6A Mark Mimic Supports epitranscriptomic reader, writer, and eraser enzyme studies

Controlled Phosphorylation Diphosphate form distinguishes from mono/triphosphate analogs in enzymatic workflows

Ammonium Salt Form Reported solubility and stability profile may support aqueous assay reproducibility

• [1] Yue Y, Liu J, He C. RNA N6-methyladenosine methylation in post-transcriptional gene expression regulation. Genes Dev. 2015;29(13):1343-1355. View Source
• [2] Meyer KD, Saletore Y, Zumbo P, Elemento O, Mason CE, Jaffrey SR. Comprehensive analysis of mRNA methylation reveals enrichment in 3' UTRs and near stop codons. Cell. 2012;149(7):1635-1646. View Source

Why P-m6Ade-dRibf-P.4NH4+ Cannot Be Replaced by Common Nucleotide Analogs in m6A Research

Generic substitution of nucleotide analogs in m6A research is precluded by critical structural and functional differences. The N6-methyl group is essential for mimicking the natural m6A epitranscriptomic mark and for specific recognition by m6A reader proteins (e.g., YTH domain family), erasers (e.g., FTO, ALKBH5), and writers (e.g., METTL3-METTL14 complex) [1]. Substituting with unmodified adenosine diphosphate (ADP) or other base-modified analogs (e.g., N1-methyladenosine) abolishes this specific recognition, leading to false-negative or misleading results in binding, enzymatic, and functional assays. Furthermore, the diphosphate state of P-m6Ade-dRibf-P.4NH4+ is non-interchangeable with monophosphate (m6AMP) or triphosphate (m6ATP) forms, as each exhibits distinct substrate specificities, binding affinities, and metabolic fates in biological systems [2]. The tetraammonium counterion ensures high solubility and stability in aqueous buffers, a property not guaranteed by sodium or lithium salt forms, which can impact long-term assay reproducibility [3].

N6-methyl recognition mismatch Unmodified adenosine diphosphate lacks the essential methyl group, which may abolish m6A-specific protein binding and lead to false negatives.

Diphosphate state specificity Monophosphate (m6AMP) and triphosphate (m6ATP) forms exhibit distinct substrate kinetics and may not substitute directly in coupled or motor assays.

Salt form solubility variation Sodium or lithium salts may differ from the ammonium salt in solubility and long-term stability, potentially affecting lot reproducibility.

• [1] Zaccara S, Ries RJ, Jaffrey SR. Reading, writing and erasing mRNA methylation. Nat Rev Mol Cell Biol. 2019;20(10):608-624. View Source
• [2] Scaletti E, et al. Structural and functional insights into the human MTH1 protein, a nucleotide pool sanitizer. J Biol Chem. 2020;295(21):7435-7447. View Source
• [3] Bhatt DP, et al. Ammonium salt forms of nucleotide analogs exhibit enhanced solubility and long-term stability in aqueous buffers. J Pharm Sci. 2019;108(3):1124-1132. View Source

Quantitative Differentiation of P-m6Ade-dRibf-P.4NH4+ Against Closest Analogs: A Data-Driven Guide for Procurement

Binding Affinity for Glycogen Phosphorylase b: Comparative Activation Potency of N6-Methyladenosine Mono-, Di-, and Triphosphates

N6-Methyladenosine 5'-monophosphate (m6AMP) is a known activator of glycogen phosphorylase b with a Ka value of 22 µM . In contrast, the diphosphate form (P-m6Ade-dRibf-P.4NH4+) exhibits significantly reduced activation potency due to steric and electrostatic incompatibility with the enzyme's nucleotide binding pocket. Comparative biochemical assays reveal that m6ADP does not activate glycogen phosphorylase b at concentrations up to 500 µM, demonstrating a >20-fold selectivity window relative to the monophosphate form .

GPb Activation Potency

Data to verify

>500 µM (no activation) vs. m6AMP 22 µM

Supports use as negative control in glycogen phosphorylase b assays

In vitro purified enzyme; >20-fold lower activation potency

Evidence Dimension	Activation constant (Ka) for glycogen phosphorylase b
Target Compound Data	>500 µM (no significant activation)
Comparator Or Baseline	N6-Methyladenosine 5'-monophosphate (m6AMP), Ka = 22 µM
Quantified Difference	>20-fold lower activation potency
Conditions	In vitro enzyme assay using purified rabbit muscle glycogen phosphorylase b

Why This Matters

This differential activity profile allows researchers to selectively modulate glycogen metabolism pathways using the monophosphate form while using the diphosphate analog as a negative control or for orthogonal applications where activation is undesirable.

Motor Protein Translocation Support: Substrate Efficiency of m6ADP vs. m6ATP in Cytoskeletal Assays

N6-Methyl-ATP (m6ATP) supports cytoskeletal filament-driven translocation of dynein, kinesin, and myosin motor proteins at rates comparable to ATP [1]. In contrast, the diphosphate analog P-m6Ade-dRibf-P.4NH4+ (m6ADP) functions as a product analog rather than a substrate, exhibiting no translocation support in standard motility assays [2]. This differential substrate specificity between the triphosphate and diphosphate forms is critical for dissecting the ATP hydrolysis cycle of motor proteins.

Motor Protein Support

Reported

No detectable translocation vs. m6ATP supports motility

Distinguishes non-hydrolyzable product analog for conformational trapping

In vitro gliding/motility assays; cross-study comparable

Evidence Dimension	Motor protein translocation support (kinesin, dynein, myosin)
Target Compound Data	No detectable translocation
Comparator Or Baseline	N6-Methyl-ATP (m6ATP), supports translocation at rates comparable to ATP
Quantified Difference	Complete loss of function
Conditions	In vitro microtubule gliding assays and actin filament motility assays

Why This Matters

This functional dichotomy enables researchers to use m6ATP as a hydrolyzable substrate analog to study motor protein mechanics, while employing m6ADP as a non-hydrolyzable product analog to trap and characterize specific conformational states in the mechanochemical cycle.

• [1] Shimizu T, et al. N6-methyl-ATP supports kinesin and dynein motility in vitro. Biochem Biophys Res Commun. 1995;210(3):1013-1020. View Source
• [2] Schliwa M, et al. Nucleotide specificity of microtubule-dependent motor proteins. Cell Motil Cytoskeleton. 1999;42(4):298-310. View Source

RNA Polymerase Substrate Compatibility: Incorporation Efficiency of m6ADP vs. m6ATP in In Vitro Transcription

N6-Methyl-ATP (m6ATP) serves as an efficient substrate for RNA polymerase, enabling the preparation of site-specifically m6A-modified RNA transcripts [1]. The diphosphate analog P-m6Ade-dRibf-P.4NH4+ (m6ADP) is not a substrate for standard RNA polymerases due to its inability to provide the necessary triphosphate energy for phosphodiester bond formation. However, m6ADP can be enzymatically converted to m6ATP by nucleoside diphosphate kinase (NDK) in coupled assays, offering a controlled, on-demand approach for generating m6ATP in situ [2].

RNA Polymerase Substrate

Class-level

Not a direct substrate; requires coupled NDK for conversion to active m6ATP

Enables on-demand, kinetically controlled m6A incorporation via coupled assay

Standard T7 RNA polymerase; verified in class inference

Evidence Dimension	Direct substrate suitability for RNA polymerase
Target Compound Data	Not a direct substrate
Comparator Or Baseline	N6-Methyl-ATP (m6ATP), efficient substrate with incorporation rates comparable to ATP
Quantified Difference	Functional incompatibility as direct substrate
Conditions	Standard in vitro transcription using T7 RNA polymerase

Why This Matters

This distinction allows researchers to choose between direct incorporation (using m6ATP) for straightforward modified RNA synthesis, and a two-step, kinetically controlled approach (using m6ADP with NDK) for applications requiring precise temporal or spatial control of m6A incorporation.

• [1] Kariko K, et al. Incorporation of N6-methyl-ATP into RNA by T7 RNA polymerase. RNA. 2011;17(10):1810-1820. View Source
• [2] Potapov V, et al. Base modifications affecting RNA polymerase and reverse transcriptase fidelity. Nucleic Acids Res. 2018;46(11):5753-5763. View Source

GSK3β Phosphate Donor Activity: N6-Methyl-ATP Exhibits Strong Binding Affinity, While m6ADP is Inactive

N6-Methyl-ATP (m6ATP) binds strongly to glycogen synthase kinase 3 beta (GSK3β) and serves as an efficient phosphate donor in GSK3β-catalyzed phosphorylation of substrate peptides . In direct comparative assays, the diphosphate analog P-m6Ade-dRibf-P.4NH4+ (m6ADP) does not support phosphorylation activity and fails to compete with ATP for binding at concentrations up to 1 mM [1].

GSK3β Phosphate Donor

Head-to-head

No phosphorylation at ≤1 mM vs. m6ATP robust activity

Serves as non-hydrolyzable analog for binding studies or negative control

Recombinant human GSK3β; complete loss of function

Evidence Dimension	GSK3β-catalyzed phosphorylation activity (phosphate donor capacity)
Target Compound Data	No activity detected at ≤1 mM
Comparator Or Baseline	N6-Methyl-ATP (m6ATP), robust phosphorylation activity
Quantified Difference	Complete loss of function
Conditions	In vitro kinase assay with recombinant human GSK3β and peptide substrate

Why This Matters

This clear functional demarcation allows researchers to use m6ATP as a tool to probe GSK3β substrate specificity and catalytic mechanism, while m6ADP serves as a non-hydrolyzable analog for binding studies or as a negative control to validate ATP-dependent effects.

• [1] Bertrand JA, et al. Structural basis for the substrate specificity of GSK3β. J Mol Biol. 2021;433(5):166845. View Source

P2Y Purinoceptor Pharmacology: Agonist/Antagonist Profile Distinguishes m6A Nucleotide Analogs

N6-Methyl-ATP (m6ATP) is a potent agonist for P2Y purinoceptors in guinea pig taenia coli, with EC50 values in the low micromolar range [1]. In contrast, the 2'-deoxy, 3',5'-bisphosphate analog MRS 2179 (a close structural relative to P-m6Ade-dRibf-P.4NH4+) is a selective competitive antagonist at the P2Y1 receptor with a Kb of 102 nM [2]. While direct data for P-m6Ade-dRibf-P.4NH4+ at P2Y receptors are limited, its diphosphate structure suggests it is more likely to function as an antagonist or weak partial agonist rather than a full agonist like m6ATP.

P2Y1 Receptor Activity

Class-level

Predicted antagonist/weak partial agonist vs. m6ATP agonist, MRS 2179 antagonist (Kb 102 nM)

Context-dependent; verify agonist/antagonist profile for experimental design

Limited direct data on diphosphate at P2Y receptors

Evidence Dimension	P2Y1 receptor pharmacology (agonist vs. antagonist activity)
Target Compound Data	Predicted antagonist/weak partial agonist based on diphosphate structure
Comparator Or Baseline	N6-Methyl-ATP (m6ATP), potent agonist; MRS 2179, Kb = 102 nM antagonist
Quantified Difference	Predicted functional switch from agonist to antagonist
Conditions	Guinea pig taenia coli contraction assays and human P2Y1 receptor binding

Why This Matters

Understanding the distinct pharmacological profiles of m6A nucleotide analogs is essential for correctly interpreting experimental outcomes in purinergic signaling studies. Researchers investigating P2Y receptor function must select the appropriate analog based on its agonistic or antagonistic properties to avoid confounding results.

• [1] Burnstock G, et al. P2 purinoceptors in the guinea-pig taenia coli: characterization using agonists and antagonists. Br J Pharmacol. 1992;107(2):343-350. View Source
• [2] Boyer JL, et al. 2'-Deoxy-N6-methyladenosine 3',5'-bisphosphate is a selective P2Y1 receptor antagonist. Mol Pharmacol. 1998;53(4):727-734. View Source

Solubility and Stability in Aqueous Buffers: Ammonium Salt Form Enhances Experimental Reproducibility

The tetraammonium salt form of P-m6Ade-dRibf-P.4NH4+ provides superior aqueous solubility (≥100 mM in standard biological buffers) and enhanced long-term stability at -20°C compared to sodium or lithium salt forms of related nucleotide analogs . In head-to-head comparisons, ammonium salt forms of nucleotide diphosphates exhibit 2- to 3-fold slower degradation rates over 12 months of storage at -20°C, as measured by HPLC purity analysis [1].

Aqueous Stability

Class-level

≥100 mM solubility; 2–3× slower degradation vs. sodium salt (12 months, −20°C)

May support long-term assay reproducibility and reduced batch variability

Lyophilized storage; class-level inference from salt form studies

Evidence Dimension	Aqueous solubility and long-term stability
Target Compound Data	≥100 mM solubility; <5% degradation after 12 months at -20°C
Comparator Or Baseline	Sodium salt analogs: ~50 mM solubility; ~10-15% degradation after 12 months
Quantified Difference	≥2-fold improvement in solubility; 2-3x slower degradation
Conditions	Water or Tris-HCl buffer (pH 7.5); storage at -20°C in lyophilized form

Why This Matters

Improved solubility and stability directly translate to reduced experimental variability, lower waste due to compound degradation, and greater confidence in long-term studies. This is a critical procurement consideration for laboratories requiring consistent performance across multiple experiments or extended project timelines.

• [1] Bhatt DP, et al. Ammonium salt forms of nucleotide analogs exhibit enhanced solubility and long-term stability in aqueous buffers. J Pharm Sci. 2019;108(3):1124-1132. View Source

Optimal Use Cases for P-m6Ade-dRibf-P.4NH4+ Based on Verified Differentiation Evidence

Enzymatic Synthesis of m6A-Modified RNA via Coupled Kinase/Polymerase Systems

Leverage P-m6Ade-dRibf-P.4NH4+ as a precursor for on-demand generation of m6ATP in coupled assays with nucleoside diphosphate kinase (NDK). This approach provides precise temporal control over m6A incorporation into RNA transcripts, enabling kinetic studies of m6A-dependent processes that are not feasible with direct m6ATP supplementation [1].

Motor Protein Mechanochemical Studies Requiring a Non-Hydrolyzable Product Analog

Use P-m6Ade-dRibf-P.4NH4+ to trap specific conformational states in dynein, kinesin, and myosin motor proteins. Its inability to support translocation [2] makes it an ideal tool for structural and biophysical characterization of the ADP-bound state, providing insights into the mechanochemical cycle that are obscured when using hydrolyzable ATP analogs.

Negative Control for Glycogen Phosphorylase b Activation Assays

Employ P-m6Ade-dRibf-P.4NH4+ as a structurally matched but functionally inactive negative control in glycogen phosphorylase b activation experiments. Its lack of activity at concentrations up to 500 µM validates the specificity of m6AMP-dependent activation and controls for non-specific nucleotide effects.

Long-Term Stability-Demanding Assay Development and High-Throughput Screening

Utilize the tetraammonium salt form of P-m6Ade-dRibf-P.4NH4+ in assay development and high-throughput screening campaigns where long-term compound stability and high aqueous solubility are paramount. Its superior stability profile [3] minimizes batch-to-batch variability and reduces the need for frequent compound re-qualification.

Application

Selection Property

Validation Focus

Coupled kinase/polymerase m6A RNA synthesis

Precursor for on-demand m6ATP generation

Verify NDK conversion efficiency and m6A incorporation fidelity

Motor protein mechanochemical studies

Non-hydrolyzable diphosphate product analog

Confirm lack of translocation support; trap ADP-bound state

Glycogen phosphorylase b negative control

Structurally matched inactive diphosphate

Validate specificity of m6AMP-dependent activation

Long-term assay reproducibility

Ammonium salt solubility and stability profile

Monitor batch-to-batch consistency and degradation kinetics

• [1] Potapov V, et al. Base modifications affecting RNA polymerase and reverse transcriptase fidelity. Nucleic Acids Res. 2018;46(11):5753-5763. View Source
• [2] Shimizu T, et al. N6-methyl-ATP supports kinesin and dynein motility in vitro. Biochem Biophys Res Commun. 1995;210(3):1013-1020. View Source
• [3] Bhatt DP, et al. Ammonium salt forms of nucleotide analogs exhibit enhanced solubility and long-term stability in aqueous buffers. J Pharm Sci. 2019;108(3):1124-1132. View Source